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Compound of Interest

Compound Name: Disperse red 129
CAS No.: 12236-23-6
Cat. No.: B1172499
Get Quote
. J

Abstract This application note details the anhydrous dyeing of Polyethylene Terephthalate
(PET) using Disperse Red 129 in supercritical carbon dioxide (scCO2). Unlike aqueous
dyeing, which relies on high water consumption and auxiliary chemicals (dispersants,
surfactants), scCO2 dyeing utilizes the tunable solvent power of CO2 to dissolve hydrophobic
dyes and plasticize the polymer matrix. This guide is designed for researchers in polymer
chemistry and pharmaceutical scientists leveraging scCO2 for hydrophobic compound
processing (micronization/impregnation).

Critical Distinction (Safety & Chemistry)
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WARNING: Do not confuse Disperse Red 129 (C.I. 11124, CAS: 12223-45-1 / 29512-49-0)
with E129 (Allura Red AC).

e E129 s a sulfonated, water-soluble food dye insoluble in scCO2.

e Disperse Red 129 is a non-ionic, hydrophobic monoazo dye specifically designed for

polyester and acetate.

e Implication: Attempting to use E129 in this protocol will result in zero solubility and equipment

fouling.

Part 2: Theoretical Foundation & Mechanism
The Physicochemical Basis

The success of this protocol relies on two simultaneous phenomena occurring above the critical
point of CO2 (

):

o Solvating Power (The Solvent): Disperse Red 129 is an azo-based hydrophobic molecule.
In agueous systems, it requires surfactants to form a dispersion. In scCO2, the fluid density
correlates directly with solvating power (Solubility Parameter

). By adjusting pressure (
) at constant temperature (
), we tune the

of CO2 to match that of Disperse Red 129, achieving molecular dissolution rather than
dispersion.
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o Polymer Plasticization (The Substrate): scCO2 is a small, linear molecule that diffuses
rapidly into the amorphous regions of PET. This sorption acts as a "molecular lubricant,”
lowering the Glass Transition Temperature (

) of PET from ~80°C to ~50-60°C (depending on pressure). This allows the polymer chains
to become mobile at lower thermal energy, creating "free volume" for the dye to diffuse into
the fiber.

Dyeing Mechanism Visualization

The process follows a Nernst partition isotherm, where the dye distributes between the fluid
phase and the polymer phase.
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Figure 1: Mechanistic pathway of Disperse Red 129 transfer from solid state to polymer matrix

via supercritical fluid.

Part 3: Experimental Protocol
Equipment Requirements
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High-Pressure Pump: HPLC-grade syringe pump (e.g., Teledyne ISCO) capable of constant
pressure mode.

Dyeing Autoclave: 316 Stainless Steel vessel (100-500 mL) with a magnetically coupled
stirrer or circulation pump.

Back Pressure Regulator (BPR): Heated BPR to prevent CO2 freezing/dye precipitation
upon expansion.

Substrate Holder: Perforated beam (for fabric) or mesh basket (for yarn/pellets) to ensure
uniform flow.

Step-by-Step Methodology

1.

Sample Preparation

Scouring: Wash PET fabric with acetone or a light alkaline scour to remove spin finishes
(oils) which can interfere with CO2 sorption. Dry at 80°C for 1 hour.

Dye Loading: Weigh Disperse Red 129 relative to the weight of the fabric (o.w.f.).
o Standard Concentration: 1% to 3% o.w.f.

o Placement: Place dye powder in a separate stainless steel filter cartridge upstream of the
fabric to ensure only dissolved dye reaches the substrate (prevents spotting).

. System Pressurization (The Crossover Region)

Seal & Purge: Load fabric and dye. Purge with low-pressure gaseous CO2 (5 bar) for 2 mins
to remove air.

Heating: Heat the autoclave to 120°C.
o Note: Do not pressurize fully before heating. Heating first prevents "overshoot" of density.

Pressurization: Ramp pressure to 25 MPa (250 bar).
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o Why 25 MPa? At 120°C, pressures below 15 MPa yield low fluid density (< 0.4 g/mL),
resulting in poor dye solubility. 25 MPa ensures sufficient density (~0.6 g/mL) for Disperse
Red 129.

3. The Dyeing Cycle (Isothermal/lsobaric)
» Dynamic Phase: Circulate the fluid for 60 minutes.
o Flow Rate: 10-15 g/min (lab scale).

o Direction: Inside-out / Outside-in cycling is recommended for beam dyeing to prevent "ring
dyeing" (unevenness).

o Equilibrium: Disperse Red 129 has a high patrtition coefficient (

) toward PET. The dye will naturally migrate from the CO2 (low affinity) to the PET (high
affinity).

4. Depressurization & Cleaning (Critical Step)
 Drain: Stop circulation. Drain the CO2 through the BPR.

o Cleaning Phase:Do not open yet. Repressurize with fresh CO2 to 15 MPa at 100°C and
circulate for 10 mins.

o Purpose: This acts as a "rinsing" step to remove unfixed dye from the surface.

» Final Venting: Depressurize slowly (< 2 MPa/min) to prevent oligomer migration to the fiber
surface.

Part 4: Data Analysis & Troubleshooting
Quantitative Assessment

To validate the protocol, measure the Color Strength (

) using the Kubelka-Munk equation via a spectrophotometer (D65 illuminant, 10° observer).
Where

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1172499/docs?utm_src=pdf-body#part-1-executive-summary-strategic-relevance
https://www.benchchem.com/product/b1172499/docs?utm_src=pdf-body#part-1-executive-summary-strategic-relevance
https://www.benchchem.com/product/b1172499/docs?utm_src=pdf-body#part-1-executive-summary-strategic-relevance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

is the reflectance at the wavelength of maximum absorption (

for Disperse Red 129

500-520 nm).

Table 1: Comparative Metrics (Aqueous vs. scCO2)

o Conventional scCO2 Dyeing Improvement

etric
Aqueous Dyeing (This Protocol) Factor

] 180 - 240 mins (inc. 60 - 90 mins (dry-to-

Time ] 3x Faster
drying) dry)

Water Use 30 -50 L per kg fabric 0 L (Closed Loop) Infinite
High (heating water + Medium (heating + )

Energy i ) ~40% Savings
drying) compression)

) Dispersants, Leveling )
Chemicals Pure CO2 100% Reduction

Agents, pH buffers

Troubleshooting Guide

Symptom

Probable Cause

Corrective Action

Uneven Dyeing (Spotting)

Dye powder contacted fabric

directly.

Use a dye solubilization
cartridge upstream of the

vessel.

Low Color Strength

Pressure too low (< 20 MPa)
or T too low (< 100°C).

Increase P to 25 MPa. Ensure
T > Tg of plasticized PET.

White Powder Residue

PET Oligomers precipitated on

surface.

Depressurize while T > 100°C;
perform a pure CO2 rinse

before venting.

Dye Precipitation

Retrograde solubility region

entered.

Maintain T/P constant until
fluid is drained; do not cool

before venting.
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Part 5: Experimental Setup Diagram
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Figure 2: Schematic of the supercritical fluid dyeing apparatus with recirculation loop.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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